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Compound of Interest

Compound Name: Rauvovertine A

cat. No.: B15587104

Rauvovertine A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the currently available information on
Rauvovertine A, an alkaloid isolated from the stems of Rauvolfia verticillata. While initial
reports suggest potential anti-tumor activity, a comprehensive review of publicly accessible
scientific literature does not currently provide in-depth experimental data to substantiate these
claims. This document compiles the confirmed chemical identifiers for Rauvovertine A and
addresses the absence of detailed biological and mechanistic data.

Chemical Identification

A clear identification of a compound is the foundation of all further research. The structural and
registration details for Rauvovertine A are provided below.

Identifier Value Source

19-methyl-18-oxa-1,11-
diazahexacyclo[11.8.0.02,16.0

IUPAC Name
4,12.05,10.015,20]henicosa-
4(12),5,7,9-tetraene-17,21-diol

CAS Number 2055073-75-9 [1]12]

Biological Activity and Experimental Data
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Rouvovertine A is described as an alkaloid with potential anti-tumor properties.[1] However, a
thorough search of scientific databases has not yielded specific studies that provide
guantitative data on its biological activity, such as IC50 values against cancer cell lines.

One study on newly isolated indole alkaloids, named rauverines A-G, from the leaves and twigs
of Rauvolfia verticillata, reported that none of these compounds exhibited cytotoxicity against
five human cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, and SW480).[3] It is
important to note that while the names are similar, it is not confirmed if Rauvovertine A is one
of the tested "rauverines."

Research on extracts from the Rauvolfia genus, such as Rauvolfia vomitoria and Rauvolfia
tetraphylla, has demonstrated anti-tumor activities. These studies suggest that various
alkaloids within these plants may contribute to these effects, often through the induction of
apoptosis. However, these findings are not specific to Rauvovertine A.

Due to the lack of specific research publications on the biological evaluation of Rauvovertine
A, this guide cannot provide the following as requested:

o Quantitative Data Tables: No verifiable quantitative data from experimental studies on
Rauvovertine A is publicly available.

o Detailed Experimental Protocols: Without access to primary research, a description of the
methodologies used to assess Rauvovertine A is not possible.

 Signaling Pathway Diagrams: Information on the mechanism of action and any associated
signaling pathways for Rauvovertine A has not been published.

Logical Relationship: Current State of Research

The following diagram illustrates the current gap in the scientific literature regarding
Rauvovertine A.
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Rauvovertine A
IUPAC: 19-methyl-18-oxa-1,11-diazahexacyclol...]

CAS: 2055073-75-9

'

Source of Claim

General Claim:
Anti-Tumor Activity

Requires Validation

v
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Current knowledge gap for Rauvovertine A.

Conclusion

While Rauvovertine A has been identified and is commercially available, there is a significant
lack of peer-reviewed scientific literature detailing its biological activity and mechanism of
action. The assertion of its anti-tumor properties appears to be based on preliminary or
unpublished data. For researchers and drug development professionals, this highlights an
opportunity for further investigation to validate these claims and explore the therapeutic
potential of this natural product. Future studies are necessary to determine its efficacy,
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delineate any relevant signaling pathways, and establish a foundation for potential clinical
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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